Cas no 85846-20-4 (HYDRAZINECARBOTHIOAMIDE, 2-(3-OXO-1-PHENYLBUTYLIDENE)-)

• Product Name: HYDRAZINECARBOTHIOAMIDE, 2-(3-OXO-1-PHENYLBUTYLIDENE)-
• CAS No: 85846-20-4
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 3445015
• PubChem ID: 9677041
• Update Time: 2025-04-21

HYDRAZINECARBOTHIOAMIDE, 2-(3-OXO-1-PHENYLBUTYLIDENE)- Chemical and Physical Properties

Names and Identifiers

• HYDRAZINECARBOTHIOAMIDE, 2-(3-OXO-1-PHENYLBUTYLIDENE)-
• 5-((AMINOTHIOXOMETHYL)AMINO)-5-AZA-4-PHENYLPENT-4-EN-2-ONE
• [(E)-(3-oxo-1-phenylbutylidene)amino]thiourea
• [(3-oxo-1-phenylbutylidene)amino]thiourea
• AKOS022169543
• MS-7090
• MFCD00245467
• 85846-20-4

• Inchi： 1S/C11H13N3OS/c1-8(15)7-10(13-14-11(12)16)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H3,12,14,16)/b13-10+
• InChI Key： JVYSFWCAYMIGGD-JLHYYAGUSA-N
• SMILES： S=C(N)N/N=C(/C1C=CC=CC=1)\CC(C)=O

Computed Properties

• Exact Mass: 235.07793322Da
• Monoisotopic Mass: 235.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 99.6Ų